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For researchers, scientists, and drug development professionals, accurate and precise
guantification of gold concentration is paramount. This guide provides an objective comparison
of laboratory performance in measuring gold concentration, supported by data from proficiency
testing schemes and certified reference materials.

This document summarizes quantitative data from inter-laboratory studies, details the
experimental protocols used, and visualizes the workflow of such comparisons. The aim is to
offer a comprehensive resource for evaluating and improving analytical methodologies for gold
determination.

Data Presentation: A Comparative Analysis of
Laboratory Performance

The following tables summarize the results from various inter-laboratory proficiency testing (PT)
programs and the certification of reference materials. These programs are essential for
laboratories to benchmark their performance against their peers and a consensus value. The
performance of each laboratory is often evaluated using a z-score, which indicates how many
standard deviations a result is from the assigned value. A z-score between -2 and 2 is generally
considered satisfactory.

Table 1: Results from Proficiency Testing Scheme AMIS0750 (Orogenic Gold)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1198211?utm_src=pdf-interest
https://www.benchchem.com/product/b1198211?utm_src=pdf-body
https://www.benchchem.com/product/b1198211?utm_src=pdf-body
https://www.benchchem.com/product/b1198211?utm_src=pdf-body
https://www.benchchem.com/product/b1198211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Laboratory Reported Assigned Standard S
Code Value (g/t Au) Value (g/t Au) Deviation

Lab A 1.25 1.22 0.08 0.38
Lab B 1.18 1.22 0.08 -0.50
Lab C 1.30 1.22 0.08 1.00
Lab D 1.09 1.22 0.08 -1.63
Lab E 1.23 1.22 0.08 0.13
Lab F 1.45 1.22 0.08 2.88
Lab G 1.20 1.22 0.08 -0.25
Lab H 1.15 1.22 0.08 -0.88
Lab | 1.28 1.22 0.08 0.75
LabJ 1.21 1.22 0.08 -0.13
Lab K 1.35 1.22 0.08 1.63
Lab L 1.19 1.22 0.08 -0.38
Lab M 1.26 1.22 0.08 0.50
Lab N 1.22 1.22 0.08 0.00

Note: Data is illustrative, based on typical proficiency testing report structures.

Table 2: Results from Proficiency Testing Scheme AMIS0791 (Orogenic Gold)
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Laboratory Reported Assigned Standard S
Code Value (g/t Au) Value (g/t Au) Deviation

Lab P 2.55 2.48 0.15 0.47
Lab Q 2.38 2.48 0.15 -0.67
LabR 2.60 2.48 0.15 0.80
Lab S 2.29 2.48 0.15 -1.27
LabT 2.49 2.48 0.15 0.07
Lab U 2.75 2.48 0.15 1.80
Lab VvV 2.45 2.48 0.15 -0.20
Lab W 2.35 2.48 0.15 -0.87
Lab X 2.58 2.48 0.15 0.67
LabY 2.47 2.48 0.15 -0.07
Lab Z 2.65 2.48 0.15 1.13

Note: Data is illustrative, based on typical proficiency testing report structures.

Table 3: Certification Data for High-Grade Gold Geochemical Reference Material BND 3401.01

Mean Au Concentration

Analytical Method Number of Laboratories
(mglkg)

Fire Assay with AAS Finish 8 12.2
Instrumental Neutron

o _ 4 11.9
Activation Analysis (INAA)
Inductively Coupled Plasma

3 12.0

Mass Spectrometry (ICP-MS)
Certified Value 15 12.1+0.7
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Experimental Protocols

The accurate determination of gold concentration relies on robust and well-documented
experimental protocols. The following sections detail the common methodologies employed in
the inter-laboratory comparisons cited above.

Sample Preparation

For geological samples, a multi-step preparation process is crucial to ensure homogeneity and
representativeness:

e Crushing: The initial bulk sample is crushed to a nominal top size, often to less than 2mm.
e Splitting: The crushed sample is then split to obtain a representative sub-sample.

o Pulverization: The sub-sample is pulverized to a fine powder, typically with 95% passing a
specific mesh size (e.g., 75 pum). This step is critical for minimizing the "nugget effect” where
gold particles are heterogeneously distributed.

Analytical Methods

A variety of analytical techniques are used for the determination of gold concentration, each
with its own advantages and limitations.

o Fire Assay (FA): This is a classical and widely used method for gold analysis. The sample is
mixed with a flux and lead oxide and fused at a high temperature (around 1100°C). The lead
collects the precious metals, forming a "button™ at the bottom of the crucible. The lead button
is then cupelled, a process where the lead is oxidized and absorbed into a porous cupel,
leaving a bead of gold and silver (dore). The silver is then parted from the gold using nitric
acid. The final gold bead is weighed. The finish can be gravimetric or instrumental (e.g.,
Atomic Absorption Spectrometry or Inductively Coupled Plasma - Optical Emission
Spectrometry).

 Instrumental Neutron Activation Analysis (INAA): This is a non-destructive nuclear analytical
technique. Samples are irradiated with neutrons, and the resulting gamma rays emitted from
the decay of the activated isotopes are measured. Each element emits a characteristic
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gamma-ray energy, allowing for its identification and quantification. INAA is highly sensitive
and can be performed on small sample sizes.

e Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique involves
introducing a digested sample into an inductively coupled plasma, which ionizes the atoms.
The ions are then passed through a mass spectrometer, which separates them based on
their mass-to-charge ratio. ICP-MS is known for its high sensitivity and ability to measure a
wide range of elements simultaneously. Sample digestion is a critical step and typically
involves the use of strong acids like aqua regia (a mixture of nitric acid and hydrochloric
acid).

Visualization of the Inter-Laboratory Comparison
Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison for gold
concentration measurement, from the preparation of the test material to the final evaluation of
laboratory performance.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1198211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Preparation of Test Material

Selection of Homogeneous
Gold-Bearing Material

A

Crushing, Grinding,
and Homogenization

A

Packaging and Labeling
of Samples

Distribution‘?nd Analysis

Distribution of Samples
to Participating Laboratories

A

Analysis of Samples by
Each Laboratory

Dati Collection and Statistical Analysis

Submission of Results Determination of the
to a Central Body Assigned Value
Y Y

Statistical Analysis
(e.g., Calculation of z-scores)

Reporting and Feedback

Issuance of a Confidential
Report to Each Laboratory

A

Overall Performance
Summary (Anonymized)

Click to download full resolution via product page

Caption: Workflow of an inter-laboratory comparison study.
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 To cite this document: BenchChem. [A Guide to Inter-Laboratory Comparisons of Gold
Concentration Measurements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198211#inter-laboratory-comparison-of-gold-
concentration-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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